4-TRIAZOLYL-DU CEP
4-TRIAZOLYL-DU CEP
Brand Name:
Vulcanchem
CAS No.:
109389-31-3
VCID:
VC0035358
InChI:
InChI=1S/C41H48N7O7P/c1-29(2)48(30(3)4)56(53-24-10-22-42)55-36-25-39(46-23-21-38(45-40(46)49)47-28-43-27-44-47)54-37(36)26-52-41(31-11-8-7-9-12-31,32-13-17-34(50-5)18-14-32)33-15-19-35(51-6)20-16-33/h7-9,11-21,23,27-30,36-37,39H,10,24-26H2,1-6H3/t36-,37+,39+,56?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)N6C=NC=N6
Molecular Formula:
C41H48N7O7P
Molecular Weight:
781.851
4-TRIAZOLYL-DU CEP
CAS No.: 109389-31-3
Main Products
VCID: VC0035358
Molecular Formula: C41H48N7O7P
Molecular Weight: 781.851
| CAS No. | 109389-31-3 |
|---|---|
| Product Name | 4-TRIAZOLYL-DU CEP |
| Molecular Formula | C41H48N7O7P |
| Molecular Weight | 781.851 |
| IUPAC Name | 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[2-oxo-4-(1,2,4-triazol-1-yl)pyrimidin-1-yl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C41H48N7O7P/c1-29(2)48(30(3)4)56(53-24-10-22-42)55-36-25-39(46-23-21-38(45-40(46)49)47-28-43-27-44-47)54-37(36)26-52-41(31-11-8-7-9-12-31,32-13-17-34(50-5)18-14-32)33-15-19-35(51-6)20-16-33/h7-9,11-21,23,27-30,36-37,39H,10,24-26H2,1-6H3/t36-,37+,39+,56?/m0/s1 |
| Standard InChIKey | XJDRGFBBHNKJLG-SBOMZNRISA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)N6C=NC=N6 |
| Synonyms | 4-TRIAZOLYL-DU CEP |
| PubChem Compound | 99650660 |
| Last Modified | Nov 12 2021 |
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